1-[3-Hydroxy-3-(naphthalen-1-yl)azetidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-(3-hydroxy-3-naphthalen-1-ylazetidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C16H15NO2/c1-2-15(18)17-10-16(19,11-17)14-9-5-7-12-6-3-4-8-13(12)14/h2-9,19H,1,10-11H2
• InChI Key: NRXGERDQMUFTSZ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CC(C1)(C2=CC=CC3=CC=CC=C32)O
• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol

Description

“1-[3-Hydroxy-3-(naphthalen-1-yl)azetidin-1-yl]prop-2-en-1-one” is a compound that has been studied for its potential therapeutic uses. It belongs to the chalcones family, which are known for their wide spectrum of medical and industrial applications. Chalcones are also effective in vivo as anti-tumor promoting, cell proliferating inhibitors, and chemo-preventing agents.

Synthesis Analysis

The synthesis of this compound involves several experimental techniques such as Fourier transform-infrared spectroscopy (FT-IR), FT-Raman, NMR, and UV–vis spectral methods. The structure of the compound is confirmed by X-ray crystallography. The optimized molecular structure of the studied compound is calculated using DFT B3LYP/6-311G (d,p) method.

Molecular Structure Analysis

The optimized molecular structure of the compound is calculated using DFT B3LYP/6-311G (d,p) method. The calculated geometric parameters are in good agreement with the experimental data obtained from X-ray structure. The longest wavelength band is due to H→L (79%) electronic transition which belongs to π-π* excitation.

Chemical Reactions Analysis

The chemical reactions of this compound involve various processes such as π-π* excitation. The 1H- and 13C-NMR chemical shifts were calculated using gauge independent atomic orbitals (GIAO) method, which showed good correlations with the experimental data.

Physical And Chemical Properties Analysis

The compound forms yellow crystals with a yield of 55%. The IR (KBr) values are 3420 (br, OH), 3049 (NH), 2925 (CH 2, tetrahydronaphthalene) cm −1. The 1H NMR (270 MHz, CDCl 3) values are δ = 1.72 (4 H, 2 CH 2, tetrahydronaphthalene, m), 2.74 (4 H, 2 CH 2, tetrahydronaphthalene, m), 4.00 (1 H, CH, pyrazole, d), 4.80 (1 H, CH, pyrazole, d), 7.16–8.20 (10 H, m, Ph) ppm.

Mechanism of Action

The compound might exhibit inhibitory activity against GPb and may act as a potential anti-diabetic compound. It is also known to have activity as inhibitors of G12C mutant KRAS protein.

Future Directions

The compound has shown potential therapeutic uses, particularly as an anti-diabetic compound and as an inhibitor of G12C mutant KRAS protein. Future research could focus on further exploring these properties and developing the compound for medical applications.